Cas no 1219957-14-8 (2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol)

2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol structure
1219957-14-8 structure
Product Name:2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol
CAS No:1219957-14-8
MF:C13H21N3O3S
MW:299.389141798019
CID:1079105
PubChem ID:53408978
Update Time:2025-04-20

2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol
    • 2-[4-(3-amino-4-methylsulfonylphenyl)piperazin-1-yl]ethanol
    • 2-[4-(3-amino-4-methanesulfonylphenyl)piperazin-1-yl]ethan-1-ol
    • 1219957-14-8
    • AKOS015854603
    • MDL: MFCD13562254
    • Inchi: 1S/C13H21N3O3S/c1-20(18,19)13-3-2-11(10-12(13)14)16-6-4-15(5-7-16)8-9-17/h2-3,10,17H,4-9,14H2,1H3
    • InChI Key: UIEQEQXIMNNPIC-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1N)N1CCN(CCO)CC1)(=O)=O

Computed Properties

  • Exact Mass: 299.13036271g/mol
  • Monoisotopic Mass: 299.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 95.2Ų
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